![molecular formula C15H8ClF4N5O B2634313 N-(3-chloro-4-fluorophenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide CAS No. 1396865-11-4](/img/structure/B2634313.png)
N-(3-chloro-4-fluorophenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide
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Description
N-(3-chloro-4-fluorophenyl)-2-(4-(trifluoromethyl)phenyl)-2H-tetrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H8ClF4N5O and its molecular weight is 385.71. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization of Polymers
- Research on di- and tetraphenylsilyl-containing heterochain and heterocyclic polymers, including polyesters, polyamides, polyhydrazides, and others, highlights the use of specific functional groups for materials in electronics, microelectronics, and membrane technology (Brumǎ, Rusanov, & Belomoina, 2004).
Fluoroalkylation Reactions in Aqueous Media
- A review discusses the progress in aqueous fluoroalkylation, emphasizing the environmentally friendly incorporation of fluorinated or fluoroalkylated groups into target molecules, which is relevant for the synthesis of compounds with fluorophenyl and trifluoromethyl groups (Song, Han, Zhao, & Zhang, 2018).
Microbial Degradation of Polyfluoroalkyl Chemicals
- The environmental biodegradability of polyfluoroalkyl chemicals, including those with perfluoroalkyl and polyfluoroalkyl moieties, is reviewed, which might indirectly relate to the degradation or environmental impact of the compound of interest (Liu & Avendaño, 2013).
Pharmacophore Design for p38α MAP Kinase Inhibitors
- A literature review on the design, synthesis, and activity studies of compounds with tri- and tetra-substituted imidazole scaffold as selective inhibitors of p38 MAP kinase, which shares a structural similarity to the tetrazole moiety, offering insights into the design of potential inhibitors (Scior, Domeyer, Cuanalo-Contreras, & Laufer, 2011).
Tetrazole as a Pharmacophore in Medicinal Chemistry
- An extensive review on the broad spectrum of biological properties of tetrazole derivatives, highlighting their significance as antitubercular, anticancer, antimalarial, antidiabetic, and other activities. This review underscores the importance of tetrazole moiety in drug development, which is directly relevant to the core structure of the compound (Patowary, Deka, & Bharali, 2021).
properties
IUPAC Name |
N-(3-chloro-4-fluorophenyl)-2-[4-(trifluoromethyl)phenyl]tetrazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8ClF4N5O/c16-11-7-9(3-6-12(11)17)21-14(26)13-22-24-25(23-13)10-4-1-8(2-5-10)15(18,19)20/h1-7H,(H,21,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZDDBAPSQLVKLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)N2N=C(N=N2)C(=O)NC3=CC(=C(C=C3)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8ClF4N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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